3-{[(3-{[(2,5-dimethoxyphenyl)amino]carbonyl}-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)amino]carbonyl}-7-(1-methylethylidene)bicyclo[2.2.1]heptane-2-carboxylic acid

• IUPAC Name: 3-[[3-[(2,5-dimethoxyphenyl)carbamoyl]-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl]carbamoyl]-7-propan-2-ylidenebicyclo[2.2.1]heptane-2-carboxylic acid
• InChI: InChI=1S/C28H32N2O6S/c1-13(2)21-16-9-10-17(21)23(28(33)34)22(16)25(31)30-27-24(15-6-5-7-20(15)37-27)26(32)29-18-12-14(35-3)8-11-19(18)36-4/h8,11-12,16-17,22-23H,5-7,9-10H2,1-4H3,(H,29,32)(H,30,31)(H,33,34)
• InChI Key: LBQHYRHORRSSIP-UHFFFAOYSA-N
• Canonical SMILES: CC(=C1C2CCC1C(C2C(=O)NC3=C(C4=C(S3)CCC4)C(=O)NC5=C(C=CC(=C5)OC)OC)C(=O)O)C
• Molecular Formula: C28H32N2O6S
• Molecular Weight: 524.6 g/mol

Description

The synthesis and analysis of complex organic compounds involve multi-step chemical reactions, structural elucidation through spectroscopic methods, and the study of their chemical and physical properties. Compounds with cyclopenta[b]thien-2-yl and bicyclo[2.2.1]heptane motifs are of particular interest due to their unique chemical reactivity and potential applications in material science and medicinal chemistry.

Synthesis Analysis

The synthesis of complex molecules often involves novel strategies for constructing the core structure, followed by functionalization to introduce various substituents. For example, stereocontrolled transformations and cyclization reactions are common strategies for building cyclic and bicyclic frameworks. The first total synthesis of a related enantiopure compound demonstrated a novel strategy involving the transformation of nitrohexofuranoses into cyclopentylamines, highlighting the importance of intramolecular cyclization and the challenges of incorporating β-amino acid into peptides (Fernandez et al., 2010).

Molecular Structure Analysis

The determination of molecular structure is crucial for understanding the compound's properties and reactivity. X-ray crystallography provides detailed information about the arrangement of atoms within a molecule. For instance, the molecular structure of methyl 2α,3α;4α,5α-diepoxy-cis-(1αH,2αH)-bicyclo[4.1.0]heptane-7α-carboxylate was elucidated using X-ray crystal analysis, revealing the orientation of epoxide groups and the overall conformation of the molecule (Brauer et al., 1976).

Chemical Reactions and Properties

The chemical reactivity of a compound is influenced by its structure, particularly the presence of functional groups and the spatial arrangement of atoms. Cycloaddition reactions, for example, are common in synthesizing bicyclic structures. The Aza-Diels-Alder reaction in aqueous solution has been employed to synthesize bicyclic amino acid derivatives, demonstrating the versatility of cycloaddition reactions in constructing complex molecular architectures (Waldmann & Braun, 1991).